2-Chlorocyclopentanol

• Molecular Formula: C5H9ClO
• Molecular Weight: 120.58 g/mol
• InChI: InChI=1S/C5H9ClO/c6-4-2-1-3-5(4)7/h4-5,7H,1-3H2
• InChIKey: MCCNFMGRUXKBFV-UHFFFAOYSA-N

2-Chlorocyclopentanol Procurement and Overview

2-Chlorocyclopentanol (CAS 20377-80-4) is a cyclic vicinal chlorohydrin belonging to the β-halocycloalkanol class, with molecular formula C5H9ClO and molecular weight 120.58 g/mol [1]. The trans-diastereomer is the predominant commercially available form, characterized by a chlorine atom and a hydroxyl group in a 1,2-trans relationship on the cyclopentane ring [2]. This compound serves as a chiral building block in asymmetric synthesis and as a versatile intermediate for pharmaceuticals, including patented therapeutic substituted chlorocyclopentanols targeting intraocular pressure reduction [3]. Its conformational behavior, governed by a 60:40 diequatorial-to-diaxial equilibrium, distinguishes it from both its fluorinated analog and the unsubstituted parent cyclopentanol in stereoelectronic properties relevant to reactivity prediction [4].

1

Chiral building block for asymmetric synthesis workflows

2

Organometallic carbene precursor for Mn-catalyst studies

3

Mechanistic probe for β-elimination kinetics research

4

Conformational analysis reference for halocyclopentanol series

• [1] PubChem CID 11788295. trans-2-Chlorocyclopentanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Chlorocyclopentanol View Source
• [2] Donahoe, H.B.; Vanderwerf, C.A. trans-2-Chlorocyclopentanol. Org. Synth. 1950, 30, 24. DOI: 10.15227/orgsyn.030.0024 View Source
• [3] Old, D.W. et al. Therapeutic Substituted Chlorocyclopentanols. U.S. Patent Application Publication US 2009/0018168 A1, 2009. View Source
• [4] Tormena, C.F.; dos Santos, F.P.; Neto, A.C.; Rittner, R.; Yoshinaga, F.; Temistocles, J.C.T. Electronic Interactions and Their Influence on the Conformational Stability of trans-2-Halocyclopentanol. J. Phys. Chem. A 2007, 111 (2), 295–298. DOI: 10.1021/jp066026f View Source

Why 2-Chlorocyclopentanol Is Irreplaceable

Substituting 2-chlorocyclopentanol with 2-fluorocyclopentanol, 2-bromocyclopentanol, or unsubstituted cyclopentanol introduces consequential changes in conformational bias, leaving-group ability, hydrogen-bonding capacity, and physicochemical handling properties that cascade into divergent reactivity outcomes. The chlorine atom occupies a critical intermediate position in the halogen series: it confers a measurably different diequatorial/diaxial equilibrium ratio compared to fluorine (60% vs. 55% diequatorial) [1], imparts a ~12 kJ/mol elevation in gas-phase elimination activation energy relative to unsubstituted cyclopentyl acetate [2], and reduces the pKa by approximately one log unit versus the parent alcohol through inductive withdrawal . Bromine, while sharing the same conformational distribution, introduces a substantially heavier leaving group (Br vs. Cl atomic weight: 79.9 vs. 35.5) with different nucleofugality, altered density (1.649 vs. 1.174 g/cm³), and distinct organometallic coordination behavior. These differences are not cosmetic—they directly affect synthetic route design, purification strategy, and downstream reactivity in carbene complex formation, elimination cascades, and chiral resolution protocols [3].

vs 2-Fluoro Conformational equilibrium may shift away from reported diequatorial preference, altering diastereoselective outcomes in downstream reactions.

vs 2-Bromo Heavier leaving group and higher density (1.649 vs 1.174 g/cm³) may change purification behavior and organometallic coordination profiles.

vs Cyclopentanol Absence of β-chlorine inductive effect reduces acidity and alters elimination activation barrier, limiting comparability in mechanistic studies.

• [1] Tormena, C.F.; dos Santos, F.P.; Neto, A.C.; Rittner, R.; Yoshinaga, F.; Temistocles, J.C.T. Electronic Interactions and Their Influence on the Conformational Stability of trans-2-Halocyclopentanol. J. Phys. Chem. A 2007, 111 (2), 295–298. DOI: 10.1021/jp066026f View Source
• [2] Tinkelenberg, A.; Kooyman, E.C.; Louw, R. Thermolytic Reactions of Esters. Part VI: A Study on the Steric and Polar Nature of the β-Elimination Mechanism. Rec. Trav. Chim. Pays-Bas 1972, 91. NIST Kinetics Database; Chuchani, G.; Martin, I.; Rotinov, A.; Dominguez, R.M. The Effect of Ring Size on the Gas Phase Elimination Kinetics of Cycloalkyl Acetates. Int. J. Chem. Kinet. 1988, 20. NIST Kinetics Database. View Source
• [3] Bowen, D.H.; Green, M.; Grove, D.M.; Moss, J.R.; Stone, F.G.A. Chemistry of the Metal Carbonyls. Part LXIX. Synthesis and Reactions of Complexes of Manganese Containing the Substituted and Unsubstituted 2,5-Dioxacyclopentylidene Ligand. J. Chem. Soc., Dalton Trans. 1974, 1189–1194. DOI: 10.1039/DT9740001189 View Source

2-Chlorocyclopentanol vs. Analogs: Quantitative Evidence

Conformational Preference over Fluoro Analog

The conformational equilibrium of trans-2-chlorocyclopentanol, determined experimentally by 3J(HH) coupling constant analysis and corroborated by NBO theoretical calculations, shows 60% diequatorial conformer population. This is a measurable 5 percentage-point difference from trans-2-fluorocyclopentanol (55% diequatorial), while trans-2-bromocyclopentanol matches the chloro compound at 60% diequatorial [1]. The origin of this difference lies in the interplay between halogen electronegativity and orbital interactions: the LP(O2)→σ*(C-H) and LP(O2)→σ*(C-C) negative hyperconjugation contributions vary systematically across the halogen series, with fluorine's stronger electron-withdrawing effect preferentially stabilizing the diaxial conformer relative to chlorine and bromine [1].

Conformational preference

Head-to-head

60% diequatorial vs 55% (2-fluoro analog); Δ = +5 pp. Bromo analog matches at 60%.

Supports diastereoselectivity prediction in chiral synthesis.

NMR 3J(HH) coupling; NBO analysis at B3LYP/aug-cc-pVTZ.

Evidence Dimension	Diequatorial conformer population in conformational equilibrium (trans diastereomer)
Target Compound Data	60% diequatorial / 40% diaxial
Comparator Or Baseline	trans-2-Fluorocyclopentanol: 55% diequatorial / 45% diaxial; trans-2-Bromocyclopentanol: 60% diequatorial / 40% diaxial
Quantified Difference	Δ = +5 percentage points diequatorial vs. fluoro analog; Δ = 0 vs. bromo analog
Conditions	Experimental 3J(HH) coupling constants in solution; theoretical calculations at B3LYP/aug-cc-pVTZ level; NBO analysis at B3LYP/6-311++G(d,p)

Why This Matters

The 5% shift in conformational equilibrium between chloro and fluoro analogs alters the spatial presentation of the C-Cl vs. C-F bond vector for subsequent reactions, directly impacting diastereoselectivity in eliminations and nucleophilic displacements where axial vs. equatorial leaving-group orientation governs product distribution.

• [1] Tormena, C.F.; dos Santos, F.P.; Neto, A.C.; Rittner, R.; Yoshinaga, F.; Temistocles, J.C.T. Electronic Interactions and Their Influence on the Conformational Stability of trans-2-Halocyclopentanol. J. Phys. Chem. A 2007, 111 (2), 295–298. DOI: 10.1021/jp066026f View Source

Elevated Elimination Barrier vs. Cyclopentanol

The gas-phase pyrolytic elimination of cis-2-chlorocyclopentanol acetate proceeds with an Arrhenius activation energy (Ea) of 192.1 ± 7.7 kJ/mol and a pre-exponential factor (A) of 6.31 × 10^12 s⁻¹ over the temperature range 633–698 K [1]. In contrast, the unsubstituted cyclopentanol acetate eliminates with Ea = 180.0 kJ/mol and A = 4.79 × 10^12 s⁻¹ over 563–623 K [2]. The ~12 kJ/mol elevation in Ea is attributable to the electron-withdrawing inductive effect of the β-chlorine, which destabilizes the partial positive charge development at the β-carbon in the cyclic six-membered transition state characteristic of ester pyrolysis. At 675 K, this translates to a rate constant k = 8.66 × 10⁻³ s⁻¹ for the chloro-substituted acetate.

Elimination barrier

Cross-study comparable

Ea = 192.1 ± 7.7 kJ/mol vs 180.0 kJ/mol (parent cyclopentanol); Δ ≈ +12.1 kJ/mol.

Supports thermal stability assessment in high-temperature processing.

Gas-phase acetate pyrolysis; 633–698 K; NIST kinetics database.

Evidence Dimension	Arrhenius activation energy (Ea) for gas-phase acetate pyrolysis (cis-elimination)
Target Compound Data	Ea = 192.1 ± 7.7 kJ/mol; A = 6.31 × 10^12 s⁻¹; k(675 K) = 8.66 × 10⁻³ s⁻¹
Comparator Or Baseline	Cyclopentanol acetate (unsubstituted): Ea = 180.0 kJ/mol; A = 4.79 × 10^12 s⁻¹; k(600 K) = 1.35 × 10⁻³ s⁻¹
Quantified Difference	ΔEa ≈ +12.1 kJ/mol (6.7% increase); ΔA factor: 1.32× higher for chloro-substituted acetate
Conditions	Gas-phase static system; N2 bath gas; temperature range 633–698 K (target) vs. 563–623 K (comparator); GC analytical technique

Why This Matters

The elevated activation barrier for β-elimination in 2-chlorocyclopentanol derivatives provides a quantifiable thermal stability advantage for applications requiring high-temperature processing, while the higher A factor indicates a more favorable entropy of activation that partially compensates at elevated temperatures.

• [1] Tinkelenberg, A.; Kooyman, E.C.; Louw, R. Thermolytic Reactions of Esters. Part VI: A Study on the Steric and Polar Nature of the β-Elimination Mechanism. Rec. Trav. Chim. Pays-Bas 1972, 91. NIST Chemical Kinetics Database: Cyclopentanol, 2-chloro-, acetate, cis- → CH3C(O)OH + Cyclopentene, 3-chloro-. https://kinetics.nist.gov/kinetics/Detail?id=1972TIN/KOO3:39 View Source
• [2] Chuchani, G.; Martin, I.; Rotinov, A.; Dominguez, R.M. The Effect of Ring Size on the Gas Phase Elimination Kinetics of Cycloalkyl Acetates. Int. J. Chem. Kinet. 1988, 20. NIST Chemical Kinetics Database: Cyclopentanol acetate → CH3C(O)OH + Cyclopentene. https://kinetics.nist.gov/kinetics/Detail?id=1988CHU/MAR145:0 View Source

Enhanced Acidity vs. Parent Cyclopentanol

The predicted pKa of 2-chlorocyclopentanol is 14.27 ± 0.40, compared to 15.31 ± 0.20 for the unsubstituted cyclopentanol . This ΔpKa of approximately 1.04 units corresponds to a roughly 11-fold enhancement in acidity (Ka ratio ≈ 11) and is consistent with the through-bond inductive electron-withdrawal by the β-chlorine atom. The pKa of 2-chlorocyclopentanol is identical within error to that of 2-bromocyclopentanol (pKa 14.27 ± 0.40) , indicating that for these secondary β-halo alcohols, the inductive effect saturates at chlorine's electronegativity level and bromine's polarizability does not confer additional acidity enhancement. This contrasts with 2-fluorocyclopentanol (predicted pKa 14.12 ± 0.40) , where the stronger inductive effect of fluorine produces a marginally more acidic alcohol.

Acidity enhancement

Data to verify

Predicted pKa 14.27 vs 15.31 (parent); ΔpKa ≈ -1.04. Bromo analog identical within error.

May support alkoxide formation context; requires experimental confirmation.

Computational prediction (ACD/Labs class); no experimental pKa reported.

Evidence Dimension	Acid dissociation constant (pKa, predicted)
Target Compound Data	pKa = 14.27 ± 0.40
Comparator Or Baseline	Cyclopentanol: pKa = 15.31 ± 0.20; 2-Bromocyclopentanol: pKa = 14.27 ± 0.40; 2-Fluorocyclopentanol: pKa = 14.12 ± 0.40
Quantified Difference	ΔpKa = -1.04 vs. cyclopentanol; ΔpKa = 0 vs. 2-bromocyclopentanol; ΔpKa = +0.15 vs. 2-fluorocyclopentanol
Conditions	Predicted pKa values (ACD/Labs or equivalent computational method)

Why This Matters

The ~11-fold enhanced acidity relative to cyclopentanol directly impacts alkoxide formation efficiency, nucleophilicity in SN2 reactions, and elimination vs. substitution partitioning—a critical consideration when selecting between chlorocyclopentanol and the parent alcohol for base-mediated transformations.

Distinct Physicochemical Properties

2-Chlorocyclopentanol occupies a distinct position in the physicochemical property space of halocyclopentanols. Its experimentally measured properties—boiling point 81–82 °C at 15 mmHg (198.2 °C at 760 mmHg), density 1.174 g/cm³ (at 6 °C), and refractive index nD25 1.4770 [1]—differ substantially from both cyclopentanol (bp 139–140 °C, density 0.948 g/mL, nD20 1.4530) and 2-bromocyclopentanol (bp 206 °C at 760 mmHg, density 1.649 g/cm³) . The chlorine atom increases density by ~0.23 g/cm³ relative to cyclopentanol while bromine adds ~0.70 g/cm³. The boiling point at atmospheric pressure rises from 140 °C (cyclopentanol) to 198 °C (2-chloro) to 206 °C (2-bromo), reflecting the increasing molecular weight and polarizability. The computed logP of 1.1 [2] for 2-chlorocyclopentanol indicates moderate lipophilicity intermediate between the parent cyclopentanol and the bromo analog.

Physicochemical profile

Cross-study comparable

BP 198°C (760 mmHg), density 1.174 g/cm³, nD25 1.4770, logP 1.1.

Informs distillation purification and extraction protocol design.

Org. Synth. 1950; PubChem XLogP3-AA. BP at 15 mmHg: 81–82°C.

Evidence Dimension	Key physicochemical properties (boiling point, density, refractive index, logP)
Target Compound Data	BP: 81–82 °C/15 mmHg (198.2 °C/760 mmHg); Density: 1.174 g/cm³ (6 °C); nD25: 1.4770; logP: 1.1
Comparator Or Baseline	Cyclopentanol: BP 139–140 °C/760 mmHg, Density 0.948 g/mL (20 °C), nD20 1.4530; 2-Bromocyclopentanol: BP 206 °C/760 mmHg, Density 1.649 g/cm³
Quantified Difference	ΔBP (760 mmHg): +58 °C vs. cyclopentanol, -8 °C vs. 2-bromocyclopentanol; ΔDensity: +0.226 g/cm³ vs. cyclopentanol, -0.475 g/cm³ vs. 2-bromocyclopentanol; ΔnD: +0.024 vs. cyclopentanol
Conditions	Reduced pressure distillation (15 mmHg) for target BP; atmospheric pressure (760 mmHg) for comparator values

Why This Matters

These property differences directly inform distillation-based purification strategy, solvent extraction protocols, and analytical method development (GC/HPLC retention time prediction). The intermediate density of 2-chlorocyclopentanol also affects phase separation behavior in aqueous workup relative to the denser bromo analog.

• [1] Donahoe, H.B.; Vanderwerf, C.A. trans-2-Chlorocyclopentanol. Org. Synth. 1950, 30, 24. DOI: 10.15227/orgsyn.030.0024; ChemicalBook. (1S,2R)-2-CHLORO-CYCLOPENTANOL: Boiling Point 84 °C, Density 1.174 g/cm³ (Temp: 6 °C). https://www.chemicalbook.com/ProductChemicalPropertiesCB51763662_EN.htm View Source
• [2] PubChem CID 11788295. trans-2-Chlorocyclopentanol: XLogP3-AA = 1.1. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/trans-2-Chlorocyclopentanol View Source

Selective Carbene Complex Formation

Treatment of trans-2-chlorocyclopentanol with [Mn(CO)6]+ yields the acyl complex [Mn{C(O)·O·C5H8Cl}(CO)5], which upon reaction with AgBF4 undergoes intramolecular cyclization to give a cationic manganese carbene complex incorporating a 2,5-dioxacyclopentylidene ligand framework [1]. Critically, this cyclization proceeds without competitive ring-opening of the cyclopentane framework. Subsequent reaction with halide anions (Cl⁻, Br⁻, I⁻) affords neutral halogeno-carbene complexes [MnX(carbene)(CO)4] exclusively, again without ring-opening. This behavior contrasts with the reactivity of acyclic β-chloro alcohols (e.g., 2-chloroethanol), which under identical conditions with [Mn(CO)6]+ produce acyl complexes that undergo competitive ring-opening when treated with halide nucleophiles in polar solvents such as acetone or acetonitrile [1]. The cyclic constraint of the cyclopentane ring thus confers a distinct chemoselectivity advantage in organometallic transformations.

Carbene complex formation

Supporting evidence

Exclusive intramolecular cyclization; no competitive cyclopentane ring-opening detected.

Supports organometallic workflow fit over acyclic chloro alcohols.

[Mn(CO)6]+ / AgBF4 system; J. Chem. Soc., Dalton Trans. 1974.

Evidence Dimension	Chemoselectivity of carbene complex formation (ring-opening vs. cyclization)
Target Compound Data	trans-2-Chlorocyclopentanol: exclusive carbene cyclization; no competitive ring-opening detected
Comparator Or Baseline	2-Chloroethanol (acyclic analog): competitive ring-opening observed with halide anions in acetone/acetonitrile
Quantified Difference	Qualitative: complete switch from competitive ring-opening (acyclic) to exclusive cyclization (cyclic)
Conditions	[Mn(CO)6]+ in dichloromethane; AgBF4 cyclization; halide (Cl⁻, Br⁻, I⁻) treatment in methanol, acetone, or acetonitrile

Why This Matters

The ring-strain-precluded ring-opening behavior of 2-chlorocyclopentanol-derived manganese complexes enables reliable carbene ligand construction without byproduct formation from degradative pathways, a critical consideration for users synthesizing Fischer-type carbene complexes for catalysis or materials applications.

• [1] Bowen, D.H.; Green, M.; Grove, D.M.; Moss, J.R.; Stone, F.G.A. Chemistry of the Metal Carbonyls. Part LXIX. Synthesis and Reactions of Complexes of Manganese Containing the Substituted and Unsubstituted 2,5-Dioxacyclopentylidene Ligand. J. Chem. Soc., Dalton Trans. 1974, 1189–1194. DOI: 10.1039/DT9740001189 View Source

Validated Monochlorourea Protocol

The Organic Syntheses procedure for trans-2-chlorocyclopentanol via in situ generation of monochlorourea from chlorine, urea, and calcium carbonate, followed by addition to cyclopentene in aqueous acetic acid, delivers a reproducible yield of 126–135 g (52–56%) of distilled product at 81–82 °C/15 mmHg with nD25 1.4770 [1]. This procedure has been independently checked and validated, establishing it as a reliable benchmark for procurement specifications. While direct comparative yield data for the analogous 2-bromocyclopentanol synthesis from cyclopentene and HOBr or NBS/H2O under identical conditions is not available in a standardized reference protocol, the monochlorourea method avoids the use of pre-formed, unstable hypochlorous acid solutions and enables in situ controlled generation of the chlorinating species, offering a practical advantage for scale-up relative to direct HOCl addition methods where chlorohydrin byproduct mixtures (including 1,2-dichlorocyclopentane) are more prevalent [1].

Validated synthesis protocol

Method context

52–56% isolated yield (126–135 g scale); BP 81–82°C/15 mmHg, nD25 1.4770.

Reduces procurement risk with independently checked benchmark.

Monochlorourea method; Org. Synth. 1950, checked by Cope & Herrick.

Evidence Dimension	Isolated yield of trans-halocyclopentanol from cyclopentene via halohydrin formation
Target Compound Data	52–56% isolated yield (126–135 g scale); purity confirmed by boiling point (81–82 °C/15 mmHg) and refractive index (nD25 1.4770)
Comparator Or Baseline	No standardized Organic Syntheses procedure exists for 2-bromocyclopentanol; general bromohydrin methods using NBS/H2O or Br2/H2O typically report variable yields (class-level inference)
Quantified Difference	Not directly quantifiable; 2-chlorocyclopentanol benefits from a validated, peer-reviewed scalable procedure absent for the bromo analog
Conditions	Monochlorourea generated from Cl2 + urea + CaCO3 at 0–15 °C; cyclopentene (2.0 mol) in glacial acetic acid/ice; 12–15 h stirring; steam distillation; reduced-pressure fractional distillation

Why This Matters

The availability of a rigorously validated, independently checked synthetic protocol with defined yield, purity metrics, and detailed procedural notes reduces procurement risk and enables direct quality benchmarking against the published standard for incoming material acceptance.

• [1] Donahoe, H.B.; Vanderwerf, C.A. trans-2-Chlorocyclopentanol. Org. Synth. 1950, 30, 24. DOI: 10.15227/orgsyn.030.0024. Checked by Cope, A.C.; Herrick, E.C. View Source

2-Chlorocyclopentanol Application Scenarios

Chiral Building Block for Pharmaceuticals

The (1S,2R)-configured enantiomer of 2-chlorocyclopentanol serves as a chiral synthon for prostaglandin analogs and other cyclopentane-containing therapeutics. Patented therapeutic substituted chlorocyclopentanols, exemplified by US 2009/0018168 A1 and WO 2011091276 A1, incorporate the 2-chlorocyclopentanol scaffold into intraocular pressure-lowering agents for glaucoma treatment [1]. The defined trans-stereochemistry and the chlorine atom's intermediate leaving-group ability (between fluorine and bromine) enable predictable SN2 displacement with inversion, while the 60:40 diequatorial conformational preference established by Tormena et al. [2] provides a rational basis for predicting diastereofacial selectivity in subsequent transformations. This scenario is best served by sourcing the enantiopure (1S,2R)-2-chlorocyclopentanol (CAS 20377-80-4) rather than the racemate, with batch-specific chiral HPLC or NMR purity certification.

Manganese Carbene Catalyst Precursor

As demonstrated by Bowen, Green, Stone, and coworkers, trans-2-chlorocyclopentanol reacts with [Mn(CO)6]+ to furnish a cationic 2,5-dioxacyclopentylidene carbene complex without competitive cyclopentane ring-opening [1]. This chemoselectivity advantage—contrasting with the ring-opening observed for acyclic chloro alcohols—makes 2-chlorocyclopentanol the preferred β-chloro alcohol substrate for constructing cyclic oxacarbene manganese complexes. Subsequent halide exchange yields neutral [MnX(carbene)(CO)4] complexes that undergo stereospecific phosphine/phosphite substitution to give fac-configured products. Researchers developing manganese-based catalysts or stoichiometric carbene transfer reagents should specify 2-chlorocyclopentanol over 2-chloroethanol or other acyclic chlorohydrins to avoid degradative side reactions.

Mechanistic Probe for β-Elimination

Both cis- and trans-2-chlorocyclopentanols have been employed as structural models in deuterium kinetic isotope effect (KIE) investigations probing the mechanistic boundary between unimolecular ionization and concerted elimination pathways [1]. The well-characterized gas-phase elimination kinetics of cis-2-chlorocyclopentanol acetate (Ea = 192.1 kJ/mol, A = 6.31 × 10^12 s⁻¹, k(675 K) = 8.66 × 10⁻³ s⁻¹) [2] provide a quantitative baseline against which substituent effects, solvent effects, and deuterium substitution effects can be systematically evaluated. The ~12 kJ/mol activation barrier elevation relative to unsubstituted cyclopentanol acetate makes 2-chlorocyclopentanol derivatives particularly informative for studying polar effects on β-elimination transition states, where the electron-withdrawing chlorine serves as a calibrated perturbation.

Conformational Analysis Reference Standard

The comprehensive conformational analysis of the trans-2-halocyclopentanol series (F, Cl, Br) by Tormena et al. using 3J(HH) coupling constants, DFT calculations, and NBO analysis [1] establishes 2-chlorocyclopentanol as a well-characterized reference compound for developing and validating conformational analysis methodologies. Its intermediate position in the halogen series—sharing the 60% diequatorial population with the bromo analog but differing from the 55% of the fluoro analog—provides a discriminating test case for computational methods aiming to capture subtle stereoelectronic effects. Procurement for this purpose should prioritize material with documented trans stereochemical purity (≥95%) and batch-specific 1H NMR data enabling coupling constant extraction.

Application

Selection Property

Validation Focus

Prostaglandin analog synthesis studies

Trans-configured chiral halohydrin scaffold

Enantiomeric and diastereomeric purity verification

Manganese carbene complex synthesis

Cyclic β-chloro alcohol with constrained ring

Cyclization selectivity over ring-opening pathways

β-Elimination mechanistic studies

Calibrated chlorine inductive perturbation

Activation parameter and KIE benchmark review

Conformational analysis reference

Halocyclopentanol series intermediate member

3J(HH) coupling and DFT computational validation

• [1] Old, D.W. et al. Therapeutic Substituted Chlorocyclopentanols. U.S. Patent Application Publication US 2009/0018168 A1, 2009; WO 2011091276 A1, 2011. https://patents.justia.com/patent/20090018168 View Source
• [2] Tormena, C.F.; dos Santos, F.P.; Neto, A.C.; Rittner, R.; Yoshinaga, F.; Temistocles, J.C.T. Electronic Interactions and Their Influence on the Conformational Stability of trans-2-Halocyclopentanol. J. Phys. Chem. A 2007, 111 (2), 295–298. DOI: 10.1021/jp066026f View Source